Cas no 33963-58-5 (4-methanesulfinylbenzoic acid)

• Product Name: 4-methanesulfinylbenzoic acid
• CAS No: 33963-58-5
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 316665
• PubChem ID: 4961892
• Update Time: 2025-09-20

4-methanesulfinylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfinyl)benzoic acid
• 4-methylsulfinylbenzoic acid
• Benzoic acid,4-(methylsulfinyl)-
• (+-)-3-methanesulfinyl-benzoic acid
• (+-)-3-Methansulfinyl-benzoesaeure
• (+-)-4-Methylsulfin-benzoesaeure
• 4-methanesulfinylbenzoic acid
• 4-Methansulfinyl-benzoesaeure
• Benzoic acid,4-(methylsulfinyl)
• AKOS000123002
• DTKRTQFUPNGBLZ-UHFFFAOYSA-N
• 33963-58-5
• 4-(Methylsulfinyl)benzoicacid
• J-515824
• FT-0694232
• AT22899
• 4-(Methylsulfinyl)-benzoesaure
• 4-(methylsulfinyl)benzoic acid, AldrichCPR
• SCHEMBL3644304
• Z119989874
• DTXSID80406965
• MFCD06655321
• 4-methylsulfinylbenzoate
• A822022
• EN300-12434
• CS-0225575
• SY148075

• MDL： MFCD06655321
• Inchi： 1S/C8H8O3S/c1-12(11)7-4-2-6(3-5-7)8(9)10/h2-5H,1H3,(H,9,10)
• InChI Key： DTKRTQFUPNGBLZ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 184.01900
• Monoisotopic Mass: 184.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.6A^2

Experimental Properties

• Density: 1.44
• Boiling Point: 403.3°C at 760 mmHg
• Flash Point: 403.3°Cat760mmHg
• Refractive Index: 1.648
• PSA: 73.58000
• LogP: 1.98790

4-methanesulfinylbenzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives